1-phenyl-N-(tetrahydro-2-furanylmethyl)cyclopentanecarboxamide

• Molecular Formula: C17H23NO2
• Molecular Weight: 273.37 g/mol
• IUPAC Name: N-(oxolan-2-ylmethyl)-1-phenylcyclopentane-1-carboxamide
• InChI: InChI=1S/C17H23NO2/c19-16(18-13-15-9-6-12-20-15)17(10-4-5-11-17)14-7-2-1-3-8-14/h1-3,7-8,15H,4-6,9-13H2,(H,18,19)
• InChI Key: HCDRFCGKHOMPRF-UHFFFAOYSA-N
• SMILES: C1CCC(C1)(C2=CC=CC=C2)C(=O)NCC3CCCO3

Description

1-Phenyl-N-(tetrahydro-2-furanylmethyl)cyclopentanecarboxamide is a chemical compound that has been studied for its potential use in scientific research. This compound has been synthesized using various methods and has shown promising results in several areas of research, including its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of 1-phenyl-N-(tetrahydro-2-furanylmethyl)cyclopentanecarboxamide is not fully understood, but it is believed to act as a dopamine receptor agonist. This means that it can bind to dopamine receptors in the brain and activate them, leading to increased dopamine activity.
Biochemical and Physiological Effects
Studies have shown that 1-phenyl-N-(tetrahydro-2-furanylmethyl)cyclopentanecarboxamide can have several biochemical and physiological effects. These include increased dopamine release, increased locomotor activity, and increased heart rate. These effects have been observed in animal studies and could have implications for potential therapeutic uses in humans.

Advantages and Limitations for Lab Experiments

One advantage of using 1-phenyl-N-(tetrahydro-2-furanylmethyl)cyclopentanecarboxamide in lab experiments is that it has shown promising results in several areas of research. However, one limitation is that its mechanism of action is not fully understood, and more research is needed to fully understand its potential uses.

Future Directions

There are several potential future directions for research on 1-phenyl-N-(tetrahydro-2-furanylmethyl)cyclopentanecarboxamide. One area of research could be to further investigate its potential therapeutic uses in neurological disorders such as Parkinson's disease. Another area of research could be to explore its potential uses in addiction treatment, as it has been shown to have an effect on the dopamine system in the brain. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 1-phenyl-N-(tetrahydro-2-furanylmethyl)cyclopentanecarboxamide has been achieved using several methods, including the use of palladium-catalyzed cross-coupling reactions and the use of organolithium reagents. These methods have been optimized to produce high yields of the compound with minimal side reactions.

Scientific Research Applications

1-Phenyl-N-(tetrahydro-2-furanylmethyl)cyclopentanecarboxamide has been studied for its potential use in several areas of scientific research. One area of research that has shown promise is in the field of neuroscience. This compound has been shown to have an effect on the dopamine system in the brain, which could lead to new treatments for neurological disorders such as Parkinson's disease.